Trihexyltetradecylphosphonium hexafluorophosphate
Overview
Description
Trihexyltetradecylphosphonium hexafluorophosphate, also known as Tetradecyltrihexylphosphonium hexafluorophosphate, is a chemical compound with the formula [CH3(CH2)5]3P(PF6)(CH2)13CH3 . It has a molecular weight of 628.82 .
Molecular Structure Analysis
The molecular structure of Trihexyltetradecylphosphonium hexafluorophosphate can be represented by the SMILES string: FP-(F)(F)(F)F.CCCCCCCCCCCCCCP+(CCCCCC)CCCCCC . The InChI representation is: 1S/C32H68P.F6P/c1-5-9-13-17-18-19-20-21-22-23-24-28-32-33(29-25-14-10-6-2,30-26-15-11-7-3)31-27-16-12-8-4;1-7(2,3,4,5)6/h5-32H2,1-4H3;/q+1;-1 .Physical And Chemical Properties Analysis
Trihexyltetradecylphosphonium hexafluorophosphate has a melting point of 50°C . Its density is 1.013 g/cm^3 .Scientific Research Applications
Ionic Liquids and Lubrication
Trihexyltetradecylphosphonium Hexafluorophosphate: is used in the formulation of ionic liquids, which are salts that remain liquid at room temperature. These ionic liquids have been found to possess excellent lubricating properties . They can be used as neat lubricants or as additives to enhance the lubricity of conventional lubricants. Their unique properties include high thermal stability, low volatility, and the ability to form a low-friction tribo-film, which is particularly beneficial in high-temperature and high-pressure environments.
Extraction of Sulfur from Liquid Fuels
The compound has been identified as a promising solvent for the extraction of sulfur from liquid fuels . This is particularly important for the petroleum industry, where reducing sulfur content in fuels is necessary to meet environmental regulations and to prevent corrosion in engines and exhaust systems.
Tribological Research
In tribological research, which studies the interactions of sliding surfaces, this compound is used to investigate friction, wear, and lubrication mechanisms. Its ability to form a protective layer on surfaces under extreme conditions makes it valuable for developing new materials and coatings with improved tribological performance .
Synthesis of Functionalized Ionic Liquids
The compound is also a precursor in the synthesis of functionalized ionic liquids. These specialized ionic liquids have a wide range of applications, including as solvents in chemical reactions, in separation technologies, and as heat transfer fluids. The functionalization allows for the tuning of physical and chemical properties to suit specific industrial needs .
Safety and Hazards
Trihexyltetradecylphosphonium hexafluorophosphate is classified as a skin corrosive (Category 1B) and can cause serious eye damage (Category 1) . It is recommended to avoid breathing dusts or mists, wash skin thoroughly after handling, and wear protective gloves, clothing, eye protection, and face protection .
properties
IUPAC Name |
trihexyl(tetradecyl)phosphanium;hexafluorophosphate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H68P.F6P/c1-5-9-13-17-18-19-20-21-22-23-24-28-32-33(29-25-14-10-6-2,30-26-15-11-7-3)31-27-16-12-8-4;1-7(2,3,4,5)6/h5-32H2,1-4H3;/q+1;-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WCKLETBLOAOZDE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCC[P+](CCCCCC)(CCCCCC)CCCCCC.F[P-](F)(F)(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H68F6P2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5047950 |
Source
|
| Record name | Trihexyltetradecylphosphonium hexafluorophosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5047950 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
628.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Trihexyltetradecylphosphonium hexafluorophosphate | |
CAS RN |
374683-44-0 |
Source
|
| Record name | Trihexyltetradecylphosphonium hexafluorophosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5047950 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Trihexyltetradecylphosphonium hexafluorophosphate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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